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Compound of Interest

Compound Name: 2-Amino-5-fluorobenzaldehyde

Cat. No.: B139799 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for 2-Amino-5-fluorobenzaldehyde. The information is

intended to guide laboratory personnel in the safe use and management of this chemical

compound.

Compound Identification and Properties
2-Amino-5-fluorobenzaldehyde is a fluorinated aromatic compound used as a building block

in the synthesis of various chemical entities, particularly in medicinal chemistry and drug

discovery.

Table 1: Compound Identification

Identifier Value

CAS Number 146829-56-3[1][2]

Molecular Formula C₇H₆FNO[1][2]

| MDL Number | MFCD10696885[1][2] |

Table 2: Physical and Chemical Properties
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Property Value

Molecular Weight 139.13 g/mol [1][2][3]

Appearance Yellow to brown or red solid[1][2]

Boiling Point 259.9 ± 25.0 °C at 760 Torr (Predicted)[1][2]

Density 1.293 ± 0.06 g/cm³ at 20°C (Predicted)[1][2][3]

Flash Point 111 °C[3]

Refractive Index 1.609 (Predicted)[1][2][3]

| Solubility | No data available. |

Hazard Identification and Classification
2-Amino-5-fluorobenzaldehyde is classified as a hazardous substance. All personnel must be

aware of its potential risks before handling. The GHS classification provides a standardized

summary of these hazards.

Signal Word:Warning[1][2]

Table 3: GHS Hazard and Precautionary Statements
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Code Statement

Hazard Statements

H302+H312+H332
Harmful if swallowed, in contact with skin or if

inhaled.[1][2]

H315 Causes skin irritation.[1][2][4]

H319 Causes serious eye irritation.[1][2][4]

H335 May cause respiratory irritation.[1][2][4]

Precautionary Statements

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][4]

P264 Wash skin thoroughly after handling.[1][4]

P271
Use only outdoors or in a well-ventilated area.[1]

[4]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][4]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[1][4]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1][4]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][4]

P312
Call a POISON CENTER or doctor if you feel

unwell.[1][4]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[1][4]

P337+P313
If eye irritation persists: Get medical

advice/attention.[4]
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Code Statement

P362
Take off contaminated clothing and wash before

reuse.[1][4]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[4]

P405 Store locked up.[1][4]

| P501 | Dispose of contents/container to an approved waste disposal plant.[1][4] |

Safe Handling and Storage Workflow
Proper handling and storage are critical to minimize exposure and ensure laboratory safety.

The following workflow outlines the key stages for managing 2-Amino-5-fluorobenzaldehyde
from receipt to disposal.
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Preparation & Storage

Handling Protocol

Post-Handling & Disposal

Receive & Inspect Container

Store in Freezer (< -20°C)
in Dark, Inert Atmosphere Review Safety Data Sheet (SDS)

Use Engineering Controls
(Chemical Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weighing & Handling
(Avoid Dust Generation)

Decontaminate Work Area
& Equipment

Collect Waste in
Sealed, Labeled Container

Dispose via Approved
Waste Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Amino-5-fluorobenzaldehyde.
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Experimental Protocols and Procedures
4.1. Handling

Engineering Controls: Always handle 2-Amino-5-fluorobenzaldehyde inside a certified

chemical fume hood to minimize inhalation risk.[4][5] Ensure that eyewash stations and

safety showers are readily accessible and in close proximity to the workstation.[5][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's 29

CFR 1910.133 or European Standard EN166 regulations.[7][8]

Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin contact.

[4][7][9] Contaminated clothing should be removed immediately and washed before reuse.

[4][7]

Respiratory Protection: Under normal use with adequate ventilation (i.e., in a fume hood),

respiratory protection may not be required. For large spills or in situations where exposure

limits may be exceeded, use a NIOSH/MSHA or European Standard EN 149 approved

respirator.[5][7]

General Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust. Wash

hands thoroughly after handling the material.[4][6] Do not eat, drink, or smoke in areas

where the chemical is handled.[5][6]

4.2. Storage

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][7]

For long-term stability, store in a freezer at temperatures below -20°C, under an inert

atmosphere, and protected from light.[1][2]

Incompatibilities: Keep away from strong oxidizing agents.[6][10]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of accidental exposure.
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Table 4: First Aid Measures

Exposure Route Protocol

Inhalation

Move the person to fresh air.[4] If
breathing is difficult, give oxygen. If
breathing has stopped, provide artificial
respiration.[4][6] Seek immediate medical
attention.[11]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes.[4][7] If skin

irritation occurs or persists, get medical

advice/attention.[4][7]

Eye Contact

Immediately flush eyes with large amounts of

running water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

[4][11] Remove contact lenses if present and

easy to do so.[4] Seek immediate medical

attention.[4]

| Ingestion | Do NOT induce vomiting.[4] Rinse mouth thoroughly with water.[4][6] Never give

anything by mouth to an unconscious person.[4] Call a physician or poison control center

immediately.[6] |

Fire and Accidental Release Measures
6.1. Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam to extinguish a fire.[6][10][12] Water spray can be used to cool closed containers.[6]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated through

thermal decomposition or combustion.[4] These may include carbon monoxide, carbon

dioxide, nitrogen oxides (NOx), and hydrogen fluoride.[7][10]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[7]

6.2. Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (PPE) as described in Section 4.1. Ensure adequate ventilation.[4]

Containment and Cleanup: Avoid generating dust. Carefully sweep up, vacuum, or absorb

the spilled solid with an inert material (e.g., sand, silica gel).[4][6] Place the material into a

suitable, labeled container for disposal.[4][7]

Environmental Precautions: Do not let the product enter drains, soil, or other waterways.[4]

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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